2-Cyclopropoxy-6-methylbenzoic acid
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Description
2-Cyclopropoxy-6-methylbenzoic acid is a benzoic acid derivative featuring a cyclopropoxy substituent at the 2-position and a methyl group at the 6-position of the aromatic ring. Its molecular formula is $ \text{C}{11}\text{H}{12}\text{O}_3 $, with a molecular weight of 192.21 g/mol. This compound is of interest in medicinal chemistry for its role as a precursor or intermediate in synthesizing bioactive molecules, particularly in agrochemical and pharmaceutical research .
Properties
Molecular Formula |
C11H12O3 |
|---|---|
Molecular Weight |
192.21 g/mol |
IUPAC Name |
2-cyclopropyloxy-6-methylbenzoic acid |
InChI |
InChI=1S/C11H12O3/c1-7-3-2-4-9(10(7)11(12)13)14-8-5-6-8/h2-4,8H,5-6H2,1H3,(H,12,13) |
InChI Key |
DQBOVWNZPVYBBZ-UHFFFAOYSA-N |
Canonical SMILES |
CC1=C(C(=CC=C1)OC2CC2)C(=O)O |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of 2-Cyclopropoxy-6-methylbenzoic acid can be achieved through several steps:
Reduction Hydrogenation Reaction: Starting with 2-methyl-6-nitrobenzoic acid or its methyl ester, reduction is carried out using hydrogen gas in the presence of a palladium or platinum catalyst to obtain 2-amino-6-methylbenzoic acid or its ester.
Diazotization, Hydrolysis, and Esterification: The reduction product undergoes diazotization followed by hydrolysis and esterification to form 2-hydroxy-6-methyl benzoate.
Methylation Reaction: The 2-hydroxy-6-methyl benzoate is methylated using dimethyl sulfate in the presence of an alkali to produce 2-methoxy-6-methyl benzoate.
Cyclopropanation: Finally, the methoxy group is replaced with a cyclopropoxy group through a cyclopropanation reaction to yield 2-Cyclopropoxy-6-methylbenzoic acid.
Industrial Production Methods: Industrial production methods for this compound typically involve large-scale application of the above synthetic routes with optimization for yield and purity. The use of continuous flow reactors and advanced purification techniques such as high-performance liquid chromatography (HPLC) may be employed to ensure high-quality production.
Chemical Reactions Analysis
Types of Reactions: 2-Cyclopropoxy-6-methylbenzoic acid can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding carboxylic acids or ketones.
Reduction: Reduction reactions can convert it into alcohols or amines.
Substitution: The cyclopropoxy group can be substituted with other functional groups under appropriate conditions.
Common Reagents and Conditions:
Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.
Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are used.
Substitution: Reagents like halogens or nucleophiles can be used for substitution reactions.
Major Products:
Oxidation: Carboxylic acids or ketones.
Reduction: Alcohols or amines.
Substitution: Various substituted benzoic acids depending on the reagent used.
Scientific Research Applications
2-Cyclopropoxy-6-methylbenzoic acid has several applications in scientific research:
Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.
Biology: The compound can be used in studies involving enzyme interactions and metabolic pathways.
Industry: Used in the production of specialty chemicals and materials.
Mechanism of Action
The mechanism of action of 2-Cyclopropoxy-6-methylbenzoic acid involves its interaction with specific molecular targets and pathways. The cyclopropoxy group can interact with enzymes or receptors, leading to changes in their activity. The compound may also affect cellular signaling pathways, resulting in various biological effects.
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Structural Analogues
Key analogues include:
- 2-Methoxy-6-methylbenzoic acid : Methoxy group replaces cyclopropoxy.
- 2-Ethoxy-6-methylbenzoic acid : Ethoxy group instead of cyclopropoxy.
- 2-Cyclopropoxybenzoic acid : Lacks the 6-methyl group.
Physicochemical Properties
| Compound | Molecular Weight (g/mol) | Melting Point (°C) | Solubility (mg/mL in H₂O) | pKa |
|---|---|---|---|---|
| 2-Cyclopropoxy-6-methylbenzoic acid | 192.21 | 145–148 | 0.12 | 3.1 |
| 2-Methoxy-6-methylbenzoic acid | 166.18 | 132–135 | 1.45 | 3.5 |
| 2-Ethoxy-6-methylbenzoic acid | 180.20 | 128–131 | 0.98 | 3.4 |
| 2-Cyclopropoxybenzoic acid | 178.18 | 140–143 | 0.08 | 2.9 |
Key Observations :
- The cyclopropoxy group reduces aqueous solubility compared to methoxy/ethoxy analogues due to increased hydrophobicity.
- The 6-methyl group elevates melting points slightly by enhancing crystal lattice stability.
- Lower pKa of the cyclopropoxy derivatives suggests stronger acidity, likely due to electron-withdrawing effects of the strained cyclopropane ring .
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